5-bromo-N-(3,4-dimethoxyphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(3,4-dimethoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12BrNO4/c1-17-9-4-3-8(7-11(9)18-2)15-13(16)10-5-6-12(14)19-10/h3-7H,1-2H3,(H,15,16)
• InChI Key: SDDMEZHUTJJREQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)Br)OC
• Molecular Formula: C13H12BrNO4
• Molecular Weight: 326.14 g/mol

Description

“5-bromo-N-(3,4-dimethoxyphenyl)-2-furamide” is a chemical compound that contains a furamide group, a bromine atom, and a 3,4-dimethoxyphenyl group. The presence of these functional groups suggests that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The furamide group, bromine atom, and 3,4-dimethoxyphenyl group would all contribute to its overall structure.

Chemical Reactions Analysis

Again, while specific reactions involving “5-bromo-N-(3,4-dimethoxyphenyl)-2-furamide” are not available, similar compounds often undergo reactions typical of amides, bromides, and phenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-bromo-N-(3,4-dimethoxyphenyl)-2-furamide” would be influenced by its functional groups. For example, the presence of the bromine atom could increase its molecular weight and potentially its reactivity.

Scientific Research Applications

Synthesis of Antidepressant Molecules

This compound plays a crucial role in the synthesis of antidepressant drugs. . The compound’s utility in this field is significant due to the ongoing need for novel antidepressants with rapid onset, fewer side effects, and enhanced cognitive function.

Development of Heterocyclic Compounds

. Its application in the synthesis of poly-substituted and fused heterocyclic compounds is of particular importance in medicinal chemistry.

Research in Organic Synthesis

. Its role in facilitating the synthesis of complex organic molecules underscores its versatility in organic chemistry research.

Computer-Aided Drug Design

In silico studies often utilize “CBMicro_032089” for modeling and simulation purposes. .

Microbiotics and Nanotechnology

.

Mixed Methods Research

.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Given the interesting structure of “5-bromo-N-(3,4-dimethoxyphenyl)-2-furamide”, future research could explore its synthesis, properties, and potential applications. It could be particularly interesting to investigate its biological activity given the activities observed for similar compounds.